Cas no 54981-06-5 (9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one)

• Product Name: 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one
• CAS No: 54981-06-5
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 2952095
• PubChem ID: 22975676
• Update Time: 2025-11-06

9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 9-苄基-1-氧杂-3,9-二氮杂螺[5.5]十一烷-2-酮
• 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one
• A913944
• EN300-6757605
• 54981-06-5
• ECA98106

• Inchi： 1S/C15H20N2O2/c18-14-16-9-6-15(19-14)7-10-17(11-8-15)12-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)
• InChI Key： ANBUZPOVJWEEFC-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CCN(CC1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.6

9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one Security Information

• Storage Condition：(BD281509)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one

Recent Advances in the Study of 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one (CAS: 54981-06-5)

The compound 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one (CAS: 54981-06-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its benzyl-substituted diazaspiro framework, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have highlighted the versatility of 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one as a scaffold for drug discovery. Its spirocyclic structure offers conformational rigidity, which is advantageous for targeting specific protein binding sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of G-protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases, including neurological disorders and cancer. The study utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity.

In addition to its pharmacological potential, synthetic routes for 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one have been optimized to improve yield and scalability. A recent publication in Organic Letters detailed a novel one-pot synthesis method employing catalytic asymmetric hydrogenation, which significantly reduced the number of steps required to produce the compound. This advancement is expected to facilitate further research and development efforts.

Another area of interest is the compound's metabolic stability and pharmacokinetic profile. Preliminary in vivo studies conducted in rodent models have shown promising results, with the compound exhibiting good oral bioavailability and a favorable half-life. These findings, reported in a 2024 issue of Drug Metabolism and Disposition, suggest that 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one could serve as a viable lead compound for further optimization.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and potential off-target effects. Ongoing research is focused on employing advanced techniques such as cryo-EM and NMR spectroscopy to gain deeper insights into its interactions with biological targets. Collaborative efforts between academia and industry are also underway to explore its applications in treating rare diseases.

In conclusion, 9-Benzyl-1-oxa-3,9-diazaspiro[5.5]undecan-2-one (CAS: 54981-06-5) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, coupled with recent synthetic and pharmacological breakthroughs, underscore its potential as a therapeutic agent. Future studies will likely focus on expanding its applications and addressing remaining challenges to pave the way for clinical development.